Cas no 1111290-79-9 (3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine)

3-({[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine is a heterocyclic compound featuring a pyridazine core functionalized with a fluorophenyl group and a sulfanyl-linked 1,2,4-oxadiazole moiety bearing a chlorophenyl substituent. This structure imparts potential utility in medicinal chemistry and agrochemical research due to its combined aromatic and heterocyclic motifs, which are often associated with bioactive properties. The presence of electron-withdrawing groups (chloro and fluoro) may enhance stability and influence binding interactions in target systems. Its well-defined molecular architecture makes it a valuable intermediate for further derivatization or structure-activity relationship studies. The compound is typically characterized by HPLC, NMR, and mass spectrometry to ensure purity and structural integrity.

3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine structure

1111290-79-9 structure

Product Name:3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine

CAS No:1111290-79-9

MF:C₁₉H₁₂ClFN₄OS

MW:398.841184616089

CID:5387069

Update Time:2025-10-30

3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

- 3-[[[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]thio]-6-(2-fluorophenyl)pyridazine
- 3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine
- Inchi： 1S/C19H12ClFN4OS/c20-14-7-3-1-5-12(14)19-22-17(26-25-19)11-27-18-10-9-16(23-24-18)13-6-2-4-8-15(13)21/h1-10H,11H2
- InChI Key： VQTJTUOXZNDOQU-UHFFFAOYSA-N
- SMILES： C1(SCC2ON=C(C3=CC=CC=C3Cl)N=2)=NN=C(C2=CC=CC=C2F)C=C1

Experimental Properties

Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 613.1±65.0 °C(Predicted)
pka: 0.37±0.10(Predicted)

3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-0554-2μmol	3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine	1111290-79-9	2μmol	$57.0	2023-09-11
Life Chemicals	F3398-0554-5μmol	3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine	1111290-79-9	5μmol	$63.0	2023-09-11
Life Chemicals	F3398-0554-10μmol	3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine	1111290-79-9	10μmol	$69.0	2023-09-11
Life Chemicals	F3398-0554-20μmol	3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine	1111290-79-9	20μmol	$79.0	2023-09-11
Life Chemicals	F3398-0554-1mg	3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine	1111290-79-9	1mg	$54.0	2023-09-11
Life Chemicals	F3398-0554-2mg	3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine	1111290-79-9	2mg	$59.0	2023-09-11
Life Chemicals	F3398-0554-3mg	3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine	1111290-79-9	3mg	$63.0	2023-09-11
Life Chemicals	F3398-0554-4mg	3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine	1111290-79-9	4mg	$66.0	2023-09-11
Life Chemicals	F3398-0554-5mg	3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine	1111290-79-9	5mg	$69.0	2023-09-11
Life Chemicals	F3398-0554-10mg	3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine	1111290-79-9	10mg	$79.0	2023-09-11

3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine Related Literature

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Additional information on 3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine

Comprehensive Analysis of 3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine (CAS No. 1111290-79-9)

The compound 3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine (CAS No. 1111290-79-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole and pyridazine moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative solutions in drug discovery and material science. The 2-chlorophenyl and 2-fluorophenyl substituents in this compound contribute to its electronic and steric properties, which are critical for modulating its reactivity and binding affinity. These attributes align with current trends in fragment-based drug design and structure-activity relationship (SAR) studies, which are frequently searched topics in scientific databases and AI-driven platforms.

The synthesis of 3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine involves multi-step organic transformations, including cyclization and sulfanyl group introduction. These methods are often discussed in the context of green chemistry and sustainable synthesis, reflecting the growing emphasis on environmentally friendly practices in chemical research. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity, ensuring reproducibility in industrial and academic settings.

From a commercial perspective, this compound is of interest to companies specializing in custom synthesis and contract research organizations (CROs). Its potential applications span medicinal chemistry, where it could serve as a precursor for small-molecule inhibitors, and agrochemical development, where its heterocyclic core may exhibit herbicidal or pesticidal activity. These applications resonate with user queries about next-generation therapeutics and crop protection solutions, making it a relevant topic for SEO-optimized content.

In conclusion, 3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(2-fluorophenyl)pyridazine (CAS No. 1111290-79-9) represents a versatile and scientifically valuable compound. Its structural complexity and functional diversity position it at the forefront of modern chemical research, addressing both academic curiosity and industrial demand. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical entities and their role in advancing technology and health.